Cas no 197856-23-8 (4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride)

4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride structure
197856-23-8 structure
Product Name:4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride
CAS No:197856-23-8
MF:C12H11Cl2N3
MW:268.141840219498
CID:1084014
PubChem ID:9795357
Update Time:2025-04-20

4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride
    • 1-(4-cyanobenzyl)-5-chloromethyl-imidazole hydrochloride salt
    • 1-(4-cyanobenzyl)-5-(chloromethyl)imidazole hydrochloride
    • l-(4-cyanobenzyl)-5-chloromethylimidazole hydrochloride salt
    • 1-(4-cyanobenzyl)-5-chloromethylimidazole hydrochloride salt
    • 1-(4-cyanobenzyl)-5-chloromethylimidazole hydrochloride
    • RQXQVCLGVCEQDW-UHFFFAOYSA-N
    • 1-(4-cyano-benzyl)-5-chloromethylimidazole hydrochloride salt
    • 197856-23-8
    • SCHEMBL6925307
    • DB-357282
    • Inchi: 1S/C12H10ClN3.ClH/c13-5-12-7-15-9-16(12)8-11-3-1-10(6-14)2-4-11;/h1-4,7,9H,5,8H2;1H
    • InChI Key: RQXQVCLGVCEQDW-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=CN1CC1C=CC(C#N)=CC=1.Cl

Computed Properties

  • Exact Mass: 267.0330028g/mol
  • Monoisotopic Mass: 267.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų
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